Cas no 1784636-84-5 (1-(2-bromo-4-hydroxy-5-methoxyphenyl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(2-bromo-4-hydroxy-5-methoxyphenyl)cyclopropane-1-carbaldehyde
• CAS No: 1784636-84-5
• MF: C₁₁H₁₁BrO₃
• MW: 271.107242822647
• CID: 6206212
• PubChem ID: 105518680
• Update Time: 2025-10-30

1-(2-bromo-4-hydroxy-5-methoxyphenyl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-4-hydroxy-5-methoxyphenyl)cyclopropane-1-carbaldehyde
• 1784636-84-5
• EN300-1924489

• Inchi： 1S/C11H11BrO3/c1-15-10-4-7(8(12)5-9(10)14)11(6-13)2-3-11/h4-6,14H,2-3H2,1H3
• InChI Key： FGOFSOHNRYQKRY-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C1(C=O)CC1)OC)O

Computed Properties

• Exact Mass: 269.98916g/mol
• Monoisotopic Mass: 269.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 1-(2-bromo-4-hydroxy-5-methoxyphenyl)cyclopropane-1-carbaldehyde

Comprehensive Analysis of 1-(2-bromo-4-hydroxy-5-methoxyphenyl)cyclopropane-1-carbaldehyde (CAS No. 1784636-84-5)

The compound 1-(2-bromo-4-hydroxy-5-methoxyphenyl)cyclopropane-1-carbaldehyde (CAS No. 1784636-84-5) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropane ring and a carbaldehyde functional group, makes it a valuable intermediate for synthesizing more complex molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of novel anti-inflammatory and antioxidant agents.

One of the most intriguing aspects of 1-(2-bromo-4-hydroxy-5-methoxyphenyl)cyclopropane-1-carbaldehyde is its structural versatility. The presence of a bromo substituent and a hydroxy group on the aromatic ring allows for further functionalization, enabling chemists to tailor the molecule for specific applications. This adaptability has sparked interest in the compound's role in green chemistry and sustainable synthesis, as researchers seek eco-friendly methods to produce high-value intermediates.

In recent years, the demand for specialty chemicals like 1-(2-bromo-4-hydroxy-5-methoxyphenyl)cyclopropane-1-carbaldehyde has surged, driven by advancements in precision medicine and targeted therapies. The compound's potential to serve as a building block for small-molecule drugs has made it a focal point in medicinal chemistry research. Additionally, its relevance in agrochemical innovation has been highlighted, particularly in the development of next-generation crop protection agents.

The synthesis of 1-(2-bromo-4-hydroxy-5-methoxyphenyl)cyclopropane-1-carbaldehyde often involves multi-step reactions, including cyclopropanation and aromatic substitution. These processes require careful optimization to achieve high yields and purity, which is critical for its use in high-throughput screening and drug discovery platforms. The compound's physicochemical properties, such as solubility and stability, are also key considerations for researchers aiming to incorporate it into larger molecular frameworks.

From an industrial perspective, 1-(2-bromo-4-hydroxy-5-methoxyphenyl)cyclopropane-1-carbaldehyde represents a niche but growing market segment. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the needs of academic and pharmaceutical clients. Its role in bioconjugation and probe development further expands its utility, making it a versatile tool for chemical biology studies.

Looking ahead, the future of 1-(2-bromo-4-hydroxy-5-methoxyphenyl)cyclopropane-1-carbaldehyde appears promising, with ongoing research exploring its potential in neurological disorders and metabolic diseases. As the scientific community continues to uncover new applications for this compound, its importance in innovative therapeutics and material science is expected to grow. For researchers and industry professionals, staying informed about the latest developments related to CAS No. 1784636-84-5 is essential for leveraging its full potential.